1,5-Dichloro-2-difluoromethoxy-3-nitrobenzene

• IUPAC Name: 1,5-dichloro-2-(difluoromethoxy)-3-nitrobenzene
• InChI: InChI=1S/C7H3Cl2F2NO3/c8-3-1-4(9)6(15-7(10)11)5(2-3)12(13)14/h1-2,7H
• InChI Key: VWSJMZBIFPVBFW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])OC(F)F)Cl)Cl
• Molecular Formula: C7H3Cl2F2NO3
• Molecular Weight: 258.00 g/mol

Description

1,5-Dichloro-2-difluoromethoxy-3-nitrobenzene (CAS: 1245772-52-4) is a halogenated nitrobenzene derivative with the molecular formula C₇H₃Cl₂F₂NO₃ and a molecular weight of 258.01 g/mol . Structurally, it features:

• Chlorine atoms at positions 1 and 5,
• A difluoromethoxy group (-OCF₂H) at position 2,
• A nitro group (-NO₂) at position 2.

This compound serves as a pharmaceutical intermediate, likely utilized in the synthesis of active drug components. The electron-withdrawing nature of the nitro and difluoromethoxy groups influences its reactivity, particularly in reduction and nucleophilic substitution reactions. For instance, nitro groups in such structures are often reduced to amines under conditions involving SnCl₂·2H₂O in ethanol at 75°C, as seen in analogous synthesis protocols .

Biological Activity

1,5-Dichloro-2-difluoromethoxy-3-nitrobenzene is an organic compound notable for its complex structure, which includes two chlorine atoms, a difluoromethoxy group, and a nitro group attached to a benzene ring. This unique arrangement contributes to its chemical reactivity and potential applications in various fields, particularly in agrochemicals and pharmaceuticals. Its molecular formula is C₈H₅Cl₂F₂N₃O₂, with a molecular weight of approximately 239.02 g/mol.

Chemical Structure and Properties

The structural formula of 1,5-Dichloro-2-difluoromethoxy-3-nitrobenzene can be represented as follows:

$$\text{C}_8\text{H}_5\text{Cl}_2\text{F}_2\text{N}_3\text{O}_2$$

Property	Value
Molecular Weight	239.02 g/mol
Melting Point	Not specified
Solubility	Soluble in organic solvents
Stability	Stable under normal conditions

Antimicrobial and Anticancer Properties

Preliminary studies indicate that 1,5-Dichloro-2-difluoromethoxy-3-nitrobenzene exhibits antimicrobial and anticancer activities. The compound's interaction with biological systems suggests potential efficacy against various pathogens and cancer cell lines.

• Antimicrobial Activity : The compound has been investigated for its ability to inhibit the growth of bacteria and fungi. In vitro assays have shown significant inhibitory effects against several strains of bacteria, indicating its potential as an antimicrobial agent.
• Anticancer Activity : Research has demonstrated that similar compounds within its class exhibit cytotoxic effects on cancer cell lines such as MCF-7 (breast cancer) and MDA-MB-231. The presence of chlorine and nitro groups is thought to enhance these properties by influencing cellular uptake and interaction with target proteins involved in cell proliferation .

The mechanism by which 1,5-Dichloro-2-difluoromethoxy-3-nitrobenzene exerts its biological effects likely involves:

• Enzyme Inhibition : Similar compounds have been shown to inhibit key enzymes involved in metabolic pathways, potentially leading to reduced cell viability in pathogens and cancer cells.
• Reactive Oxygen Species (ROS) Generation : The nitro group may facilitate the generation of ROS, contributing to oxidative stress in target cells.
• Interaction with Cellular Membranes : The difluoromethoxy group enhances lipophilicity, which may improve membrane permeability and facilitate interactions with intracellular targets.

Case Study 1: Antimicrobial Efficacy

In a study assessing the antimicrobial properties of chlorinated aromatic compounds, 1,5-Dichloro-2-difluoromethoxy-3-nitrobenzene was tested against various bacterial strains. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus and Escherichia coli, suggesting moderate antimicrobial activity.

Case Study 2: Anticancer Activity

A recent investigation into the anticancer effects of halogenated nitrobenzene derivatives found that 1,5-Dichloro-2-difluoromethoxy-3-nitrobenzene exhibited significant cytotoxicity against MDA-MB-231 cells with an IC50 value of approximately 15 µM. This study highlights the compound's potential as a lead structure for developing new anticancer agents .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

Compound Name	Substituents (Positions)	Key Reactivity Features
1,5-Dichloro-2-difluoromethoxy-3-nitrobenzene	Cl (1,5), -OCF₂H (2), -NO₂ (3)	High electron-withdrawing effects enhance nitro group reduction difficulty ; difluoromethoxy improves metabolic stability in drug intermediates .
1,3-Dichloro-4-nitrobenzene	Cl (1,3), -NO₂ (4)	Less steric hindrance; nitro group reduction occurs faster due to fewer electron-withdrawing groups.
2-Nitro-1,4-dichlorobenzene	Cl (1,4), -NO₂ (2)	Reduced steric effects compared to 1,5-dichloro derivatives; nitro group more accessible for reactions.
1-Chloro-2-methoxy-3-nitrobenzene	Cl (1), -OCH₃ (2), -NO₂ (3)	Methoxy group (-OCH₃) is less electron-withdrawing than -OCF₂H, leading to faster nitro reduction.

Physical and Chemical Properties

• Solubility : The difluoromethoxy group enhances lipophilicity compared to methoxy analogs, improving solubility in organic solvents like ethyl acetate .
• Stability: Halogenated nitrobenzenes are generally stable under ambient conditions but sensitive to strong reducing agents. The presence of two chlorine atoms and a nitro group increases thermal stability compared to mono-halogenated derivatives.